Cas no 41117-90-2 ( )

• Product Name: &nbsp
• CAS No: 41117-90-2
• MF: C₁₈H₁₈O₂S₂
• MW: 330.464322566986
• CID: 926596
• PubChem ID: 223603
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-S,6-S-diphenyl hexanebis(thioate)
• 41117-90-2
• NSC11361
• SCHEMBL21249722
• NSC-11361
• HMS3089D22
• SMR001547699
• CHEMBL1726364
• S~1~,S~6~-Diphenyl hexanebis(thioate)
• MLS002638210
• DTXSID40961444
•  

• Inchi： 1S/C18H18O2S2/c19-17(21-15-9-3-1-4-10-15)13-7-8-14-18(20)22-16-11-5-2-6-12-16/h1-6,9-12H,7-8,13-14H2
• InChI Key： VESNZOIGQGPYFP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(CCCCC(=O)SC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 330.07482216g/mol
• Monoisotopic Mass: 330.07482216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 84.7Ų